Cas no 517920-73-9 (2-FLUORO-4-IODO-6-NITROANILINE)

• Product Name: 2-FLUORO-4-IODO-6-NITROANILINE
• CAS No: 517920-73-9
• MF: C₆H₄FIN₂O₂
• MW: 282.011036872864
• MDL: MFCD03094276
• CID: 366709
• Update Time: 2025-11-02

2-FLUORO-4-IODO-6-NITROANILINE Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-IODO-6-NITROANILINE
• Benzenamine,2-fluoro-4-iodo-6-nitro-

• MDL： MFCD03094276
• Inchi： 1S/C6H4FIN2O2/c7-4-1-3(8)2-5(6(4)9)10(11)12/h1-2H,9H2
• InChI Key： YXIIZLLZNKTXHB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 281.93000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 2.172
• PSA: 71.84000
• LogP: 3.02510

2-FLUORO-4-IODO-6-NITROANILINE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-FLUORO-4-IODO-6-NITROANILINE

Comprehensive Overview of 2-FLUORO-4-IODO-6-NITROANILINE (CAS No. 517920-73-9): Properties, Applications, and Industry Insights

2-FLUORO-4-IODO-6-NITROANILINE (CAS No. 517920-73-9) is a specialized halogenated nitroaniline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining fluorine, iodine, and nitro functional groups, serves as a critical intermediate in synthetic chemistry. Its electron-withdrawing properties and structural versatility make it invaluable for designing advanced materials and bioactive molecules.

In recent years, the demand for halogenated aromatic compounds like 2-FLUORO-4-IODO-6-NITROANILINE has surged due to their role in developing next-generation pharmaceuticals and crop protection agents. Researchers highlight its utility in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. The compound’s iodo-substituent enables precise C-C bond formation, aligning with trends in green chemistry and atom-efficient synthesis.

The nitroaniline core of 517920-73-9 contributes to its photostability and thermal resilience, properties highly sought after in organic electronics and dye manufacturing. Industry forums often discuss its potential in OLED materials, where fluorine-enhanced electron mobility improves device efficiency. This aligns with Google Trends data showing rising searches for "fluorinated OLED materials 2024" and "iodoarene catalysts."

From a regulatory perspective, 2-FLUORO-4-IODO-6-NITROANILINE is compliant with major REACH and FDA guidelines for research use. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a key concern for users querying "CAS 517920-73-9 purity standards" on search engines. Storage recommendations emphasize ambient conditions in light-resistant containers to preserve stability.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery circles. The compound’s bifunctional reactivity supports the design of E3 ligase ligands, addressing frequent PubMed queries on "nitroaniline-based degraders." Additionally, its low ecotoxicity profile makes it a candidate for sustainable agrochemical formulations, resonating with searches for "eco-friendly pesticide intermediates."

In summary, 2-FLUORO-4-IODO-6-NITROANILINE (CAS 517920-73-9) exemplifies the convergence of structural innovation and industrial applicability. Its relevance to cutting-edge research and alignment with sustainability goals ensure its prominence in scientific discourse, as reflected in SEO metrics for "specialty fluorine compounds" and "iodo-nitroaniline synthesis."